Cas no 2227756-05-8 ((2R)-4-(3-ethylthiophen-2-yl)butan-2-ol)

• Product Name: (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol
• CAS No: 2227756-05-8
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 6128555
• PubChem ID: 165979167
• Update Time: 2025-06-13

(2R)-4-(3-ethylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol
• 2227756-05-8
• EN300-1998707

• Inchi： 1S/C10H16OS/c1-3-9-6-7-12-10(9)5-4-8(2)11/h6-8,11H,3-5H2,1-2H3/t8-/m1/s1
• InChI Key： RKURPUXRFPORFL-MRVPVSSYSA-N
• SMILES： S1C=CC(CC)=C1CC[C@@H](C)O

Computed Properties

• Exact Mass: 184.09218630g/mol
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol

Introduction to (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol and Its Significance in Modern Chemical Research

(2R)-4-(3-ethylthiophen-2-yl)butan-2-ol, identified by its CAS number 2227756-05-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center and an aromatic thiophene ring, has garnered attention for its potential applications in drug discovery and material science. The unique structural attributes of this compound make it a valuable scaffold for developing novel therapeutic agents and functional materials.

The compound's molecular structure consists of a butan-2-ol backbone substituted with a 3-ethylthiophen-2-yl group. This arrangement imparts both steric and electronic properties that are highly tunable, making it an attractive candidate for medicinal chemistry applications. The presence of the stereocenter at the (2R) configuration ensures that the compound can exhibit enantioselective interactions with biological targets, which is crucial for optimizing pharmacological activity and minimizing side effects.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are known for their role in antimicrobial, antifungal, and anti-inflammatory agents. The incorporation of an ethylthiophenyl moiety into the butan-2-ol framework enhances the compound's potential to interact with biological receptors, thereby expanding its therapeutic scope. Current research indicates that derivatives of this class of compounds may have applications in treating neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol is its synthetic accessibility. The chiral center can be introduced via asymmetric synthesis methods, such as enzymatic resolution or chiral auxiliary-assisted strategies, allowing for the production of enantiomerically pure forms. This is essential for ensuring the efficacy and safety of pharmaceutical candidates. Additionally, the thiophene ring can be further functionalized through various chemical transformations, enabling the creation of a library of related compounds with tailored properties.

The compound's potential in material science is also noteworthy. Thiophene derivatives are widely used in organic electronics due to their excellent electron transport properties. (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol could serve as a building block for developing new organic semiconductors, conductive polymers, and light-emitting diodes (OLEDs). Its ability to form stable conjugated systems makes it a promising candidate for applications in flexible electronics and optoelectronic devices.

Recent advancements in computational chemistry have further enhanced the understanding of (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol's reactivity and interactions. Molecular modeling studies have revealed insights into how this compound might bind to biological targets at the atomic level. These simulations have guided the design of more effective derivatives by predicting structural modifications that could improve binding affinity and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions to introduce the thiophene ring and asymmetric reduction techniques to establish the chiral center. Recent improvements in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, aligning with green chemistry principles.

In conclusion, (2R)-4-(3-ethylthiophen-2-yl)butan-2-ol represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features, combined with its synthetic versatility, make it a valuable asset for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and technology.